Cas no 1094222-84-0 (N-ethyl-N-(2-methylphenyl)aminosulfonamide)

• Product Name: N-ethyl-N-(2-methylphenyl)aminosulfonamide
• CAS No: 1094222-84-0
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 4571097
• PubChem ID: 43132035
• Update Time: 2025-10-28

N-ethyl-N-(2-methylphenyl)aminosulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(2-methylphenyl)aminosulfonamide

• Inchi： 1S/C9H14N2O2S/c1-3-11(14(10,12)13)9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3,(H2,10,12,13)
• InChI Key： FQSFEHDMMKCMAY-UHFFFAOYSA-N
• SMILES： S(N(CC)C1=CC=CC=C1C)(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-ethyl-N-(2-methylphenyl)aminosulfonamide

N-ethyl-N-(2-methylphenyl)aminosulfonamide (CAS 1094222-84-0): Properties, Applications, and Market Insights

N-ethyl-N-(2-methylphenyl)aminosulfonamide (CAS 1094222-84-0) is a specialized sulfonamide derivative with growing importance in pharmaceutical and agrochemical research. This compound belongs to the class of arylsulfonamides, which are known for their diverse biological activities and applications in drug discovery. The presence of both ethyl and 2-methylphenyl groups attached to the sulfonamide nitrogen gives this molecule unique physicochemical properties that make it valuable for various industrial applications.

The molecular structure of N-ethyl-N-(2-methylphenyl)aminosulfonamide features a sulfonamide (-SO2NH-) functional group flanked by an ethyl group and a 2-methylphenyl moiety. This specific arrangement contributes to its moderate lipophilicity (logP ~2.5) and molecular weight of 228.3 g/mol. Recent studies suggest that compounds with similar structures show promise as enzyme inhibitors, particularly in targeting carbonic anhydrases and other metalloenzymes. The 2-methylphenyl group enhances the compound's aromatic interactions, while the ethyl substituent provides steric flexibility, making it an interesting scaffold for medicinal chemistry applications.

In pharmaceutical research, N-ethyl-N-(2-methylphenyl)aminosulfonamide has gained attention as a potential intermediate for drug synthesis. Its structural features are being explored for developing novel therapeutics targeting neurological disorders and metabolic diseases. The compound's ability to cross the blood-brain barrier (predicted by in silico models) makes it particularly interesting for CNS drug development. Researchers are investigating its derivatives as potential modulators of ion channels and G-protein-coupled receptors, with some preliminary studies showing promising activity at micromolar concentrations.

The agrochemical industry has shown increasing interest in sulfonamide derivatives like CAS 1094222-84-0 for developing new generation crop protection agents. The compound's structural motifs are being evaluated for fungicidal and herbicidal activities, especially against resistant strains that challenge current agricultural practices. Some studies indicate that modified versions of this scaffold exhibit selective activity against specific plant pathogens while maintaining favorable environmental profiles, addressing the growing demand for sustainable agrochemicals.

From a synthetic chemistry perspective, N-ethyl-N-(2-methylphenyl)aminosulfonamide serves as a versatile building block. Its synthesis typically involves the reaction of 2-methylaniline with ethylsulfamoyl chloride under controlled conditions. The compound's relatively stable nature (decomposition temperature >200°C) and good solubility in common organic solvents (DMSO, DMF, acetone) make it practical for various chemical transformations. Recent advances in green chemistry have led to improved synthetic routes that reduce waste and improve yields for this important intermediate.

The global market for specialty sulfonamides including CAS 1094222-84-0 has shown steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts project a compound annual growth rate (CAGR) of 5-7% for similar compounds through 2028. The Asia-Pacific region, particularly China and India, has emerged as both major producers and consumers of these intermediates, reflecting the broader shift in chemical manufacturing to these markets. Current pricing for research quantities of N-ethyl-N-(2-methylphenyl)aminosulfonamide ranges from $200-$500 per gram, depending on purity and supplier.

Quality control and analytical characterization of 1094222-84-0 typically involve HPLC (typically >98% purity), mass spectrometry, and NMR spectroscopy. The compound shows characteristic peaks in 1H NMR (δ 7.2-7.4 ppm for aromatic protons, δ 3.2 ppm for CH2 of ethyl group) that aid in its identification. Recent advancements in analytical techniques, particularly UPLC-MS methods, have improved the detection and quantification of this compound in complex matrices, supporting its application in various research areas.

Environmental and safety considerations for N-ethyl-N-(2-methylphenyl)aminosulfonamide follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended when handling the compound. Preliminary ecotoxicity data suggests moderate persistence in aquatic environments, prompting ongoing research into biodegradable derivatives that maintain the desired biological activities while reducing environmental impact.

Future research directions for CAS 1094222-84-0 include exploration of its metal-chelating properties and potential applications in material science. Some studies suggest that sulfonamide derivatives can coordinate with transition metals to form complexes with interesting catalytic or electronic properties. Additionally, the compound's scaffold is being evaluated for development of fluorescent probes and molecular sensors, leveraging its aromatic system and potential for structural modification.

For researchers and industry professionals seeking high-purity N-ethyl-N-(2-methylphenyl)aminosulfonamide, several specialty chemical suppliers offer custom synthesis and bulk quantities. The compound's growing importance is reflected in its inclusion in major chemical databases and increasing patent activity surrounding its derivatives. As the scientific community continues to explore the potential of this versatile scaffold, CAS 1094222-84-0 is poised to play an increasingly significant role in multiple areas of chemical research and development.